molecular formula C8H12O2 B8646977 Hexahydro-2H-3,5-methanocyclopenta[b]furan-6-ol CAS No. 827607-29-4

Hexahydro-2H-3,5-methanocyclopenta[b]furan-6-ol

Cat. No.: B8646977
CAS No.: 827607-29-4
M. Wt: 140.18 g/mol
InChI Key: MWUWGUJEZSPUSM-UHFFFAOYSA-N
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Description

Hexahydro-2H-3,5-methanocyclopenta[b]furan-6-ol is a useful research compound. Its molecular formula is C8H12O2 and its molecular weight is 140.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

827607-29-4

Molecular Formula

C8H12O2

Molecular Weight

140.18 g/mol

IUPAC Name

4-oxatricyclo[4.2.1.03,7]nonan-2-ol

InChI

InChI=1S/C8H12O2/c9-7-4-1-5-3-10-8(7)6(5)2-4/h4-9H,1-3H2

InChI Key

MWUWGUJEZSPUSM-UHFFFAOYSA-N

Canonical SMILES

C1C2CC3C1COC3C2O

Origin of Product

United States

Synthesis routes and methods

Procedure details

12.4 g of 5-hydroxy methyl-2-norbornene and 300 ml of methylene chloride were put in a flask, and 28.7 g (75% content) of m-chloro perbenzoic acid was dropped therein at 30° C. After completion of dropping, it was agitated at the temperature for 1 hour, then it was cooled to 0° C., and the precipitated benzoic acid was removed by filtration. The filtrate was washed with an aqueous solution of sodium sulfite, an aqueous solution of sodium bicarbonate, and then the organic layer was concentrated under a reduced pressure. The resultant crude 2,3-epoxy-5-hydroxy methyl norbornane, 100 ml of toluene and a catalytic amount of a concentrated sulfuric acid were put in a flask, and agitated at 50° C. for 2 hours. Then, usual after-treatment was carried out to yield 10.1 g of 2-hydroxy-4-oxatricyclo[4.2.1.03,7]nonane.
Quantity
12.4 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
28.7 g
Type
reactant
Reaction Step Two

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